Cas no 1255311-45-5 (8-Chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine)

8-Chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine is a heterocyclic compound featuring a fused triazolopyridine core with chloro and phenyl substituents. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The chloro group enhances electrophilic properties, facilitating further functionalization, while the phenyl moiety contributes to steric and electronic modulation. Its rigid bicyclic framework offers stability, making it a valuable intermediate in synthetic chemistry. The compound's distinct scaffold may also serve as a precursor for bioactive molecules, particularly in the development of kinase inhibitors or antimicrobial agents. High purity and well-defined synthetic routes ensure reproducibility for research and industrial use.

8-Chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine structure

1255311-45-5 structure

Product Name:8-Chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine

CAS No:1255311-45-5

MF:C₁₂H₈ClN₃

MW:229.665020942688

CID:3167179

PubChem ID:66785611

Update Time:2025-10-24

8-Chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

- 1255311-45-5
- 8-chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine
- SCHEMBL740711
- 8-Chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine
- Inchi： 1S/C12H8ClN3/c13-11-10(9-4-2-1-3-5-9)6-7-16-8-14-15-12(11)16/h1-8H
- InChI Key： XBHVGPLEVZECEP-UHFFFAOYSA-N
- SMILES： ClC1C2=NN=CN2C=CC=1C1C=CC=CC=1

Computed Properties

Exact Mass: 229.0406750Da
Monoisotopic Mass: 229.0406750Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 30.2Å²

8-Chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM175266-1g	8-chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine	1255311-45-5	95%	1g	$***	2023-04-03
Alichem	A029187456-1g	8-Chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine	1255311-45-5	95%	1g	$596.40	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1764153-1g	8-Chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine	1255311-45-5	98%	1g	￥5625.00	2024-08-09

8-Chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

Additional information on 8-Chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine

Comprehensive Overview of 8-Chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1255311-45-5)

The compound 8-Chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1255311-45-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a triazolo[4,3-a]pyridine core with a chloro and phenyl substitution, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given its resemblance to other triazole-based therapeutics.

In recent years, the demand for 8-Chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine has surged due to its relevance in developing kinase inhibitors and antimicrobial agents. This aligns with the growing focus on targeted therapies and antibiotic resistance, two hot topics in modern medicine. The compound's chloro and phenyl groups enhance its binding affinity to specific protein targets, making it a valuable scaffold for medicinal chemists.

From a synthetic chemistry perspective, CAS No. 1255311-45-5 is often explored for its reactivity in cross-coupling reactions and cyclization processes. Its triazolo[4,3-a]pyridine backbone is structurally similar to purine bases, which explains its potential in nucleoside analog development. This connection to antiviral and anticancer research has further amplified its importance in the scientific community.

Another area of interest is the compound's role in agrochemical innovation. With the increasing need for sustainable pest control solutions, 8-Chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine has been investigated as a precursor for novel herbicides and fungicides. Its ability to disrupt enzymatic pathways in pests while minimizing environmental impact aligns with the global push for green chemistry.

Analytical studies of CAS No. 1255311-45-5 often highlight its stability under various conditions, making it suitable for high-throughput screening and combinatorial chemistry. Researchers frequently employ HPLC and mass spectrometry to characterize its purity and reactivity, ensuring its suitability for large-scale applications.

In summary, 8-Chloro-7-phenyl-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1255311-45-5) represents a critical building block in both pharmaceutical and agrochemical industries. Its multifaceted applications, from drug discovery to crop protection, underscore its importance in addressing some of today's most pressing scientific challenges. As research continues, this compound is poised to play an even greater role in advancing precision medicine and sustainable agriculture.